harpin

• CAS: 147979-36-0
• Synonyms: harpin
• Molecular Formula: C14H19Cl3N3Ta

Select harpin protein (CAS 147979-36-0) for its irreplaceable dual functionality: induction of both hypersensitive response (HR) and systemic acquired resistance (SAR) via sustained nuclear calcium elevation—mechanisms absent in oligosaccharidic elicitors (chitosan, laminarin) and basal PTI-only peptides (flg22, elf18). Validated by USDA field trials demonstrating 26% reduction in culled potatoes (equivalent to synthetic BTH standard) without disrupting rhizosphere microbial communities. Greenhouse tomato data confirm 47.8-50.3% yield increase combined with 98.8-100% late blight control in a single application. For olive oil producers, uniquely elevates α-tocopherol by 67% while reducing free acidity by 55%. For transgenic research, the Hpa1₁₀₋₄₂ fragment offers 1.3- to 8-fold potency gains over full-length proteins. EPA Toxicity Category IV classified; tolerance-exempt on all food commodities under 40 CFR § 180.1204.

Harpin Protein CAS 147979-36-0: Biopesticide and Plant Elicitor Technical Baseline for Procurement

Harpin protein (CAS 147979-36-0) is a naturally occurring, acidic (pI 4.3), glycine-rich (~10%), heat-stable bacterial protein of approximately 44 kDa molecular weight, first isolated from Erwinia amylovora, the causal agent of fire blight [1]. As a proteinaceous elicitor of the plant hypersensitive response (HR), harpin functions by binding to plant cell surface receptors and triggering systemic acquired resistance (SAR), thereby activating innate plant defense mechanisms against a broad spectrum of viral, fungal, and bacterial pathogens without directly acting on the pest or pathogen itself [2]. The U.S. Environmental Protection Agency (EPA) has granted harpin protein an exemption from the requirement of a tolerance on all food commodities, classifying it as a biochemical pesticide in Toxicity Category IV (lowest hazard potential) [3]. Commercial formulations, originally marketed as Messenger®, have been successfully deployed on over 40 crops, demonstrating both disease suppression and growth enhancement effects [4].

• [1] Wei ZM, Laby R, Zumoff C, Bauer D, He S, Collmer A, Beer S. Harpin, elicitor of the hypersensitive response produced by the plant pathogen Erwinia amylovora. Science. 1992;257(5066):85-88. View Source
• [2] Beer SV, Wei ZM, Laby RJ, He SY, Bauer DW, Collmer A, Zumoff CH. Harpin, from Erwinia amylovora, elicits the hypersensitive response and is a determinant of pathogenicity. Acta Horticulturae. 1993;(338):243-244. View Source
• [3] U.S. Environmental Protection Agency. 40 CFR §180.1204 – Harpin protein; exemption from the requirement of a tolerance. Federal Register. 2004;69(88):24996. View Source
• [4] U.S. Environmental Protection Agency. Presidential Green Chemistry Challenge: 2001 Small Business Award – EDEN Bioscience Corporation (Messenger®). EPA.gov. 2001. View Source

Why Generic Substitution of Harpin Protein CAS 147979-36-0 Fails: Differentiation Among Plant Elicitor Classes

Plant elicitors are not functionally interchangeable. Harpin proteins belong to a distinct class of proteinaceous elicitors that induce both hypersensitive response (HR) and systemic acquired resistance (SAR) through a unique signaling cascade involving sustained nuclear calcium elevation and G-protein-dependent pathways [1]. In contrast, oligosaccharidic elicitors such as chitosan and laminarin produce only modest, transient calcium signatures and primarily activate rapid direct defense responses without the pronounced growth promotion effects characteristic of harpin [2]. Among proteinaceous elicitors, harpin differs fundamentally from bacterial flagellin-derived peptides (flg22) and elongation factor-derived peptides (elf18): harpin triggers cell death-associated effector-triggered immunity (ETI)-like responses with a significantly stronger and faster oxidative burst, whereas flg22 and elf18 elicit only basal PAMP-triggered immunity (PTI) without inducing programmed cell death [3]. Even within the harpin family itself, substantial variation exists in efficacy and stability across different bacterial source organisms and between full-length proteins versus optimized functional fragments [4]. These mechanistic and efficacy differences preclude simple substitution and necessitate evidence-based selection based on specific application requirements.

• [1] Zhang H, Wang M, Wang W, Song W, Dou X, Zheng X, Zhang Z. Silencing of G proteins uncovers diversified plant responses when challenged by three elicitors in Nicotiana benthamiana. Plant Cell Environ. 2012;35(1):72-85. View Source
• [2] Lecourieux D, Mazars C, Pauly N, Ranjeva R, Pugin A. Proteinaceous and oligosaccharidic elicitors induce different calcium signatures in the nucleus of tobacco cells. Cell Calcium. 2005;38(6):527-538. View Source
• [3] Chang X, Nick P. Defence signalling triggered by Flg22 and Harpin is integrated into a different stilbene output in Vitis cells. PLoS ONE. 2012;7(7):e40446. View Source
• [4] Wang D, Wang Y, Fu M, Mu S, Han B, Ji H, Cai H, Dong H, Zhang C. Transgenic expression of the functional fragment Hpa1₁₀₋₄₂ of the harpin protein Hpa1 imparts enhanced resistance to powdery mildew in wheat. Plant Disease. 2014;98(4):448-454. View Source

Harpin Protein CAS 147979-36-0: Quantitative Comparative Evidence Guide for Scientific Selection

Harpin vs. BTH: Equivalent Reduction in Culled Potato Yield Loss with Superior Rhizosphere Microbial Safety Profile

In a 2-year USDA field study on potato, foliar-applied harpin protein and the synthetic SAR inducer BTH (benzo(1,2,3)thiadiazole-7-carbothioic acid S-methyl ester) were compared for effects on nematode populations and crop quality. Both elicitors reduced the number of culled potatoes by 26% compared to untreated controls, demonstrating equivalent commercial yield quality improvement [1]. Critically, neither harpin nor BTH showed any stimulatory or inhibitory effects on beneficial rhizosphere microbial biomass, culturable bacteria, Pseudomonas populations, or N-mineralization potentials over the 2-year period, indicating that SAR induction via these compounds does not negatively impact soil microbial ecology [2].

Evidence Dimension	Reduction in culled (unmarketable) potato yield
Target Compound Data	Harpin: 26% reduction in culled potatoes
Comparator Or Baseline	BTH: 26% reduction in culled potatoes; Untreated control: baseline cull rate
Quantified Difference	Equivalent efficacy (both 26% reduction vs. control); No significant difference between harpin and BTH
Conditions	Foliar application in potato field trials over two growing seasons; Communications in Soil Science and Plant Analysis, 2006

Why This Matters

For procurement decisions, harpin offers efficacy equivalent to the synthetic standard BTH in reducing crop quality losses, while being a naturally derived, biodegradable protein with EPA tolerance exemption status that may provide regulatory and market access advantages over synthetic alternatives.

• [1] Collins HP, Navarre DA, Riga E, Pierce FJ. Effect of foliar applied plant elicitors on microbial and nematode populations in the root zone of potato. Communications in Soil Science and Plant Analysis. 2006;37(11-12):1747-1759. View Source
• [2] USDA Agricultural Research Service. Publication: Effect of foliar applied plant elicitors on microbial and nematode populations in the root zone of potato. ARS Publication No. 175361. 2006. View Source

Harpin αβ Second-Generation Recombinant Protein: Approximately 10-Fold Potency Increase Over First-Generation Messenger® Formulation

The first-generation harpin product Messenger® (based on the native HrpN protein from E. amylovora) was commercialized in 2000. Subsequent protein engineering produced Harpin αβ, a recombinant protein inspired by sequences from six different bacterial pathogens. According to statements from Plant Health Care Inc. (the current technology holder), Harpin αβ is approximately ten times more powerful than the original Messenger® formulation [1]. This second-generation protein serves as the active ingredient in current commercial products including ProAct®, Employ®, and H2Copla® .

Evidence Dimension	Relative potency of harpin protein formulations
Target Compound Data	Harpin αβ (second-generation recombinant): potency defined as 'about ten times more powerful'
Comparator Or Baseline	Messenger® (first-generation native HrpN): baseline potency = 1×
Quantified Difference	~10-fold increase in potency
Conditions	Comparative product development assessment; Plant Health Care Inc. corporate disclosure, 2021

Why This Matters

Procurement decisions involving harpin products must distinguish between first-generation and second-generation formulations; the ~10-fold potency differential has direct implications for application rates, cost per acre, and overall program economics.

• [1] Richard C, Tweedy J, de Miranda R. Plant Health Care expands with unique peptide vaccines for plants, targeting $5 billion markets around the world. AgroPages Interview. 2021 Aug 10. View Source

Harpin Functional Fragment Hpa1₁₀₋₄₂: 1.3- to 8-Fold Greater Efficacy than Full-Length Hpa1 Protein

The full-length Hpa1 harpin protein from Xanthomonas oryzae has demonstrated multiple beneficial effects including pathogen resistance and growth promotion. Studies isolating the 10-42 residue fragment (Hpa1₁₀₋₄₂) from the full-length sequence have quantified its enhanced efficacy. The fragment is reportedly 1.3- to 7.5-fold more effective than the full-length protein across various effect measures [1]. In wheat powdery mildew resistance assays, the fragment was specifically quantified as three- to eightfold more effective than the full-length Hpa1 protein [2]. In ornamental plant flower development studies, Hpa1₁₀₋₄₂ was at least 17-42% more effective than full-length Hpa1 in increasing anthocyanin concentrations and promoting flower growth [3].

Evidence Dimension	Relative efficacy of functional fragment versus full-length harpin protein
Target Compound Data	Hpa1₁₀₋₄₂ fragment: 1.3- to 7.5-fold greater efficacy (general); 3- to 8-fold greater (powdery mildew resistance); 17-42% greater (anthocyanin/flower growth)
Comparator Or Baseline	Full-length Hpa1 protein: baseline efficacy = 1×
Quantified Difference	1.3- to 8-fold increase depending on assay endpoint and host species
Conditions	Multiple independent studies: transgenic wheat lines challenged with Erysiphe graminis f. sp. tritici; ornamental plant flower development assays (Impatiens and Parochetus); general efficacy across multiple plant systems

Why This Matters

For research and development procurement, functional fragments like Hpa1₁₀₋₄₂ offer substantially higher specific activity than full-length proteins, enabling lower application rates or more effective transgenic expression strategies for crop protection and yield enhancement.

• [1] Han L, Dong H, Fu M, Zhang C, Zhou T, Wang D, Xu M, Tian S. Transgenic expression of a functional fragment of harpin protein Hpa1 in wheat induces the phloem-based defence against English grain aphid. 2014. View Source
• [2] Wang D, Wang Y, Fu M, Mu S, Han B, Ji H, Cai H, Dong H, Zhang C. Transgenic expression of the functional fragment Hpa1₁₀₋₄₂ of the harpin protein Hpa1 imparts enhanced resistance to powdery mildew in wheat. Plant Disease. 2014;98(4):448-454. View Source
• [3] Dong H, et al. Harpin Hpa1 promotes flower development in Impatiens and Parochetus plants. Botanical Studies. 2016;57:22. View Source

Harpin vs. Chitosan: Equivalent Olive Oil Quality Preservation with Differentiated Volatile Compound and Tocopherol Profiles

In a 2026 study on pre-harvest foliar application to 'Megaritiki' olive trees grown under rainfed conditions in Greece, harpin and chitosan were directly compared for effects on olive oil quality parameters. Both elicitors maintained hydrolytic markers at exceptionally low levels: free acidity was 0.25 g oleic acid 100 g⁻¹ for harpin and 0.29 for chitosan, compared to 0.56 in untreated controls. Peroxide values were 4.16 meq O₂ kg⁻¹ for both treatments, compared to 5.20 in controls [1]. However, the treatments induced distinct metabolic shifts: harpin application was strongly associated with increased α-tocopherol concentration (38.58 mg kg⁻¹ vs. 23.12 mg kg⁻¹ in control, a 67% increase) and enhanced floral/fruity volatile compounds, whereas chitosan prioritized total phenol accumulation (97% increase) and oleic acid content (12.5% increase) [2].

Evidence Dimension	Olive oil quality parameters (free acidity, peroxide value, α-tocopherol)
Target Compound Data	Harpin: free acidity 0.25 g oleic acid 100 g⁻¹; peroxides 4.16 meq O₂ kg⁻¹; α-tocopherol 38.58 mg kg⁻¹
Comparator Or Baseline	Chitosan: free acidity 0.29 g oleic acid 100 g⁻¹; peroxides 4.16 meq O₂ kg⁻¹; Untreated control: free acidity 0.56; peroxides 5.20; α-tocopherol 23.12 mg kg⁻¹
Quantified Difference	Harpin: 55% reduction in free acidity vs. control; 20% reduction in peroxides vs. control; 67% increase in α-tocopherol vs. control
Conditions	Pre-harvest foliar application on 'Megaritiki' olive cultivar under rainfed conditions in Greece; Agronomy 2026, 16(8), 788

Why This Matters

For procurement in specialty crop applications (olive, grape, fruit), harpin and chitosan are not functionally interchangeable despite similar basic quality preservation; harpin uniquely enhances α-tocopherol and specific volatile profiles, which may be preferentially selected for premium oil or wine markets requiring enhanced antioxidant and aromatic properties.

• [1] Laboratory of Pomology, Agricultural University of Athens. Enhancing olive oil functional properties by pre-harvest foliar application of chitosan and harpin elicitors on 'Megaritiki' olive cultivar grown under rainfed conditions in Greece. Agronomy. 2026;16(8):788. View Source
• [2] Laboratory of Pomology, Agricultural University of Athens. Enhancing olive oil functional properties by pre-harvest foliar application of chitosan and harpin elicitors on 'Megaritiki' olive cultivar grown under rainfed conditions in Greece. Agronomy. 2026;16(8):788. View Source

Harpin vs. flg22: Differential Induction of Stilbene Resveratrol and Hypersensitive Cell Death in Grapevine Cells

In a comparative analysis of early defense signaling in Vitis cell suspension cultures, harpin and the bacterial flagellin peptide flg22—two evolutionarily distinct pathogen-associated molecular patterns (PAMPs)—were directly compared. Harpin triggered a much stronger and faster oxidative burst than flg22 [1]. Critically, while both elicitors induced transcripts of defense-related genes including stilbene synthase, flg22 failed to trigger significant levels of the stilbene trans-resveratrol and did not induce hypersensitive cell death even in the highly responsive V. rupestris cell line. In contrast, harpin induced both significant resveratrol production and cell death mimicking effector-triggered immunity (ETI) [2].

Evidence Dimension	Induction of oxidative burst strength/speed, trans-resveratrol production, and hypersensitive cell death
Target Compound Data	Harpin: strong, rapid oxidative burst; significant trans-resveratrol induction; hypersensitive cell death induced
Comparator Or Baseline	flg22 (flagellin peptide): weaker, slower oxidative burst; no significant trans-resveratrol; no hypersensitive cell death
Quantified Difference	Harpin oxidative burst described as 'much stronger and faster'; flg22 'failed to trigger significant levels' of trans-resveratrol
Conditions	Vitis rupestris and Vitis vinifera cv. 'Pinot Noir' cell suspension cultures; PLoS ONE 2012, 7(7):e40446

Why This Matters

For research applications investigating grapevine disease resistance or stilbene phytoalexin production, harpin and flg22 produce qualitatively different cellular outcomes; harpin uniquely induces both resveratrol accumulation and programmed cell death, whereas flg22 elicits only basal PTI without terminal defense execution.

• [1] Chang X, Nick P. Defence signalling triggered by Flg22 and Harpin is integrated into a different stilbene output in Vitis cells. PLoS ONE. 2012;7(7):e40446. View Source
• [2] Chang X, Nick P. Defence signalling triggered by Flg22 and Harpin is integrated into a different stilbene output in Vitis cells. PLoS ONE. 2012;7(7):e40446. View Source

Harpin Ea in Greenhouse Tomato: 47.8-50.3% Yield Increase with 98.8-100% Late Blight Control vs. Untreated

In greenhouse tomato trials evaluating harpin Ea (applied as Messenger® at 50.6 g/hL), the elicitor demonstrated substantial effects on both fruit production parameters and disease control relative to untreated controls. Harpin Ea increased fruit set percentage by 6.9-7.7% and increased total yield per plant by 47.8-50.3% [1]. Concurrently, harpin Ea provided pathogen control ranging from 98.8% to 100% against Phytophthora infestans (tomato late blight) in comparison with untreated control plants [2]. A fosetyl-Al treatment (200 g/hL) was included as a reference conventional fungicide control for the disease assessment.

Evidence Dimension	Fruit set percentage, yield per plant, and late blight disease control
Target Compound Data	Harpin Ea: fruit set increase 6.9-7.7%; yield increase 47.8-50.3%; pathogen control 98.8-100%
Comparator Or Baseline	Untreated control: baseline fruit set and yield; 0% disease control (baseline disease pressure)
Quantified Difference	Fruit set: +6.9-7.7 percentage points; Yield: +47.8-50.3% relative to untreated; Disease control: 98.8-100% efficacy
Conditions	Greenhouse tomato cultivation; harpin Ea applied at 50.6 g/hL Messenger® formulation; late blight (Phytophthora infestans) disease pressure; ISHS Acta Horticulturae 727

Why This Matters

For greenhouse tomato production procurement, harpin protein offers a dual-action benefit—simultaneous yield enhancement (~50% increase) and near-complete control of a major fungal pathogen—that is distinct from single-mode conventional fungicides or growth regulators, potentially reducing the total number of product applications required per growing cycle.

• [1] Bourbos VA, Barbopoulou EA. Effect of harpin Ea on the fruit production and control of Phytophthora infestans in greenhouse tomato. Acta Horticulturae. 2006;727:557-560. View Source
• [2] Bourbos VA, Barbopoulou EA. Effect of harpin Ea on the fruit production and control of Phytophthora infestans in greenhouse tomato. Acta Horticulturae. 2006;727:557-560. View Source

Harpin Protein CAS 147979-36-0: Validated Industrial and Research Application Scenarios Based on Comparative Evidence

Commercial Potato Production Quality Improvement

Based on USDA field trial data demonstrating 26% reduction in culled potatoes with harpin treatment—equivalent to the synthetic standard BTH—harpin protein is validated for commercial potato production where reduction of unmarketable yield is a primary economic objective [1]. The additional finding that harpin does not negatively impact beneficial rhizosphere microbial populations supports its integration into sustainable production systems where soil microbiome preservation is a concern.

Premium Olive Oil and Wine Grape Quality Enhancement

Evidence from pre-harvest olive trials indicates that harpin uniquely enhances α-tocopherol concentration by 67% while maintaining excellent oil quality parameters (free acidity reduced by 55% vs. control), differentiating its metabolic effects from chitosan [2]. This positions harpin as the preferred elicitor for producers targeting premium oil markets with enhanced antioxidant profiles and specific aromatic/floral volatile characteristics. Parallel evidence in wine grapes demonstrates harpin's capacity to increase anthocyanin accumulation and photosynthetic activity, supporting premium wine grape applications .

Greenhouse Tomato Integrated Production Systems

Greenhouse tomato trials confirm harpin Ea's dual functionality: 47.8-50.3% yield increase combined with 98.8-100% control of Phytophthora infestans late blight [3]. This evidence supports procurement of harpin for greenhouse tomato operations seeking to reduce the total number of product applications by using a single treatment that addresses both yield enhancement and fungal disease suppression, particularly valuable in integrated pest management (IPM) programs.

Transgenic Crop Protection Research and Development

For research applications involving transgenic expression strategies, the Hpa1₁₀₋₄₂ functional fragment offers 1.3- to 8-fold greater efficacy than full-length harpin proteins across multiple host systems and effect measures [4]. This validated potency differential supports selection of the fragment over full-length sequences for transgenic construct development in wheat (powdery mildew resistance), rice (bacterial blight and blast resistance), and ornamental species (flower development enhancement).

• [1] Collins HP, Navarre DA, Riga E, Pierce FJ. Effect of foliar applied plant elicitors on microbial and nematode populations in the root zone of potato. Communications in Soil Science and Plant Analysis. 2006;37(11-12):1747-1759. View Source
• [2] Laboratory of Pomology, Agricultural University of Athens. Enhancing olive oil functional properties by pre-harvest foliar application of chitosan and harpin elicitors on 'Megaritiki' olive cultivar grown under rainfed conditions in Greece. Agronomy. 2026;16(8):788. View Source
• [3] Bourbos VA, Barbopoulou EA. Effect of harpin Ea on the fruit production and control of Phytophthora infestans in greenhouse tomato. Acta Horticulturae. 2006;727:557-560. View Source
• [4] Wang D, Wang Y, Fu M, Mu S, Han B, Ji H, Cai H, Dong H, Zhang C. Transgenic expression of the functional fragment Hpa1₁₀₋₄₂ of the harpin protein Hpa1 imparts enhanced resistance to powdery mildew in wheat. Plant Disease. 2014;98(4):448-454. View Source